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Compound of Interest

Compound Name: (Z)-Hex-4-enal

Cat. No.: B1594683 Get Quote

Introduction

(Z)-Hex-4-enal is a volatile organic compound and a valuable intermediate in organic

synthesis.[1] Its aldehyde and alkene functional groups allow for a variety of chemical

transformations, making it a useful building block for more complex molecules.[2] This

application note provides detailed protocols for the laboratory-scale synthesis of (Z)-Hex-4-enal
via the oxidation of its corresponding alcohol, (Z)-Hex-4-en-1-ol. Two common and effective

methods are presented: Dess-Martin Periodinane (DMP) oxidation and Swern oxidation. Both

methods are known for their mild reaction conditions and high selectivity, preventing over-

oxidation to the carboxylic acid.[2][3][4]

General Synthesis Pathway
The primary strategy for synthesizing (Z)-Hex-4-enal in a laboratory setting is the selective

oxidation of the primary alcohol, (Z)-Hex-4-en-1-ol. This transformation targets the hydroxyl

group while preserving the integrity of the cis-alkene functionality.
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Starting Material
Product

(Z)-Hex-4-en-1-ol
(Z)-Hex-4-enal

Oxidation

Mild Oxidizing Agent
(e.g., DMP or Swern Reagents)

Dichloromethane (DCM)
Room Temperature or Low Temp.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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